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Compound of Interest

Compound Name: 4-Methoxy-1-naphthaldehyde

Cat. No.: B103360 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Methoxy-1-
naphthaldehyde

This technical guide provides a comprehensive overview of the core physicochemical

properties, experimental protocols, and relevant applications of 4-Methoxy-1-naphthaldehyde.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Structure
4-Methoxy-1-naphthaldehyde is an aromatic aldehyde and a derivative of naphthalene.[1] Its

structure consists of a naphthalene ring substituted with a methoxy group at the 4-position and

an aldehyde group at the 1-position.

IUPAC Name: 4-methoxynaphthalene-1-carbaldehyde[2]

CAS Number: 15971-29-6[1][3][4]

Molecular Formula: C₁₂H₁₀O₂[1][2][3]

SMILES: COc1ccc(C=O)c2ccccc12

InChI Key: MVXMNHYVCLMLDD-UHFFFAOYSA-N
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Physicochemical Properties
The key physicochemical properties of 4-Methoxy-1-naphthaldehyde are summarized in the

table below. This data is essential for its handling, storage, and application in various

experimental settings.

Property Value References

Molecular Weight 186.21 g/mol [1][2][3]

Appearance
Solid; Slightly beige to pink-

brown low melting solid
[4]

Melting Point 35-36 °C [1][3][4]

Boiling Point 212 °C at 40 mmHg [1][4]

Density 1.2 ± 0.1 g/cm³ [3]

Flash Point >230 °F (>110 °C) [4]

Refractive Index 1.6640 [4]

LogP 2.93 [3]

Storage
Keep in a dark place, Sealed

in dry, Room Temperature
[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-
Methoxy-1-naphthaldehyde.
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Spectroscopic Data Description References

¹H NMR

In CDCl₃, aromatic protons

appear as a multiplet between

δ 7.62 and 8.31 ppm. Aromatic

protons are typically found

between δ 6.835 and 9.312

ppm.

[1][5]

¹³C NMR
Data is available for structural

confirmation.
[1][2]

Infrared (IR)

A characteristic strong

absorption band is observed

around 1700 cm⁻¹ due to the

C=O stretching vibration of the

aldehyde group.

[1]

Mass Spectrometry (MS)

The mass spectrum shows a

prominent molecular ion peak

(M⁺) corresponding to its

molecular weight of

approximately 186.21 g/mol .

[1]

UV-Vis

The UV-Vis spectrum is

characterized by strong

absorption bands in the

ultraviolet region, attributed to

π→π* electronic transitions

within the aromatic

naphthalene system. For the

related compound 4-hydroxy-

1-naphthaldehyde, a λmax of

360 nm has been reported in

methanol.

[1]

Experimental Protocols
Synthesis
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A common and effective method for the synthesis of 4-Methoxy-1-naphthaldehyde is through

the methylation of 4-hydroxy-1-naphthaldehyde.

Protocol: Methylation of 4-hydroxy-1-naphthaldehyde[4]

A mixture of 4-hydroxy-1-naphthaldehyde (1 equivalent), potassium carbonate (K₂CO₃, 1.5

equivalents), and iodomethane (1.5 equivalents) is prepared in acetone (12 mL/mmol).

The mixture is stirred under reflux conditions for a period of 4 to 24 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC) until the

starting material is completely consumed.

Upon completion, the solvent is removed by evaporation under reduced pressure.

The resulting residue is then purified by silica gel column chromatography.

Another reported method involves reacting 4-hydroxy-1-naphthaldehyde with methyl iodide in

the presence of a base like sodium hydroxide in dry tetrahydrofuran (THF).[1]
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Synthesis of 4-Methoxy-1-naphthaldehyde

4-hydroxy-1-naphthaldehyde

Reflux (4-24h)

Iodomethane (CH3I)
Potassium Carbonate (K2CO3)

Acetone

Solvent Evaporation

Column Chromatography
(Cyclohexane/Ethyl Acetate)

4-Methoxy-1-naphthaldehyde

Click to download full resolution via product page

Synthesis Workflow

Purification
Purification is typically achieved using column chromatography.

Protocol: Silica Gel Column Chromatography[4]

Prepare a silica gel column using a suitable slurry packing method.

Dissolve the crude residue from the synthesis reaction in a minimum amount of the eluent.

Load the sample onto the column.
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Elute the column with a solvent system of cyclohexane/ethyl acetate, starting with a ratio of

90:10 and gradually increasing the polarity to 70:30.

Collect the fractions and monitor them by TLC to isolate the pure product.

Analysis
High-performance liquid chromatography (HPLC) is a suitable method for analyzing the purity

of 4-Methoxy-1-naphthaldehyde.

Protocol: Reverse Phase (RP) HPLC[6]

Column: Newcrom R1 HPLC column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.

Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be

replaced with formic acid. This method is scalable and can be adapted for preparative

separation to isolate impurities.[6]

Applications and Biological Relevance
4-Methoxy-1-naphthaldehyde serves as a valuable intermediate in chemical synthesis and

has specific applications in biochemical assays.[1]

Fluorogenic Substrate: It is notably used as a fluorogenic substrate for human alcohol

dehydrogenase (ADH).[4] This property allows for the sensitive determination of the activity

of class I and II alcohol dehydrogenase isoenzymes in biological samples, such as human

pancreas and liver homogenates.[4]

Chemical Intermediate: The compound is a precursor in the synthesis of more complex

molecules, including N-acylhydrazones and 1,3,4-oxadiazoles, which are of interest in

medicinal chemistry for their potential biological activities.[1]

The enzymatic reaction with alcohol dehydrogenase can be visualized as a key application

workflow.
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Workflow: Fluorometric Assay for ADH Activity

Reactants

4-Methoxy-1-naphthaldehyde
(Substrate)

Incubation

NADH
(Co-enzyme)

Biological Sample
(e.g., Liver Homogenate)

Alcohol Dehydrogenase (ADH)
(Enzyme in sample)

 catalyzes

Fluorometric Measurement

Quantification of
ADH Activity

Click to download full resolution via product page

Enzymatic Assay Workflow

Conclusion
4-Methoxy-1-naphthaldehyde is a well-characterized compound with defined physicochemical

properties. Its utility as a synthetic intermediate and, more specifically, as a fluorogenic

substrate for alcohol dehydrogenase, makes it a significant tool for researchers in both

chemistry and biochemistry. The detailed protocols for its synthesis, purification, and analysis

provided in this guide offer a practical resource for its application in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

